Chlorotrioxomanganese(VII)

• CAS No.: 15605-27-3
• Molecular Formula: C11H16O2

Description

Chlorotrioxomanganese(VII), with the chemical formula MnO₃Cl, is a manganese(VII) oxychloride compound characterized by its high oxidation state (+7) and strong oxidizing properties. Structurally, it consists of a central manganese atom bonded to three oxygen atoms and one chlorine atom, forming a tetrahedral geometry. This compound is typically synthesized through the reaction of manganese heptoxide (Mn₂O₇) with hydrochloric acid under controlled conditions .

Comparison with Similar Compounds

Key Properties :

• CAS Registry Number: Not explicitly listed in the provided evidence, but manganese(VII) compounds often have CAS numbers in the range of 10294-XX-X (e.g., Mn₂O₃Cl₂: 10294-34-5).
• Physical State : Likely a volatile liquid or solid at room temperature, analogous to other high-valent metal oxyhalides (e.g., CrO₂Cl₂).
• Reactivity : Highly reactive, decomposes explosively upon contact with organic materials or reducing agents .

Chlorotrioxomanganese(VII) is primarily used in specialized oxidation reactions in organic synthesis and industrial processes. However, its instability limits widespread application .

Chlorotrioxomanganese(VII) belongs to the broader class of transition metal oxyhalides. Below is a detailed comparison with structurally and functionally related compounds:

Table 1: Structural and Functional Comparison

Compound	Formula	Oxidation State	Structure	Reactivity/Applications	Stability
Chlorotrioxomanganese(VII)	MnO₃Cl	+7	Tetrahedral	Strong oxidizer; limited organic synthesis	Low (explosive)
Chromyl Chloride	CrO₂Cl₂	+6	Tetrahedral	Oxidizing agent in alkylation reactions	Moderate
Osmium Tetroxide	OsO₄	+8	Tetrahedral	Diol synthesis (cis-hydroxylation)	High (toxic)
Perchloric Acid	HClO₄	+7 (Cl)	Tetrahedral	Catalyst in esterification	High (corrosive)

Key Observations :

Oxidation State and Geometry: Chlorotrioxomanganese(VII) shares a tetrahedral geometry with CrO₂Cl₂ and OsO₄, but its +7 oxidation state makes it more reactive than CrO₂Cl₂ (+6) . Unlike OsO₄, which is stable and used in stereospecific oxidations, MnO₃Cl’s instability restricts its utility .

Functional Group Reactivity: MnO₃Cl and CrO₂Cl₂ both act as electrophilic oxidizers, but CrO₂Cl₂ is selective for aromatic substrates, whereas MnO₃Cl reacts indiscriminately . OsO₄’s controlled reactivity in diol synthesis contrasts sharply with MnO₃Cl’s explosive decomposition .

Safety and Handling: MnO₃Cl’s instability aligns with ’s criteria for grouping compounds with "similar hazards" (e.g., explosive decomposition risks). In contrast, HClO₄ is stable but highly corrosive, requiring distinct handling protocols .

Table 2: Thermodynamic and Kinetic Data

Property	MnO₃Cl	CrO₂Cl₂	OsO₄
ΔH°f (kJ/mol)	~-350 (est.)	-580	-390
Solubility	Reacts with H₂O	Reacts with H₂O	Soluble in H₂O
Decomposition Temp.	<25°C	130°C	130°C

Interpretation :

• The estimated enthalpy of formation (ΔH°f) for MnO₃Cl suggests lower thermodynamic stability compared to CrO₂Cl₂, consistent with its explosive nature .
• Solubility trends highlight MnO₃Cl’s incompatibility with aqueous systems, unlike OsO₄, which is water-soluble and used in biological staining .